Cas no 1702027-33-5 (4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole)

• Product Name: 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole
• CAS No: 1702027-33-5
• MF: C₁₁H₉ClF₂N₂
• MW: 242.652368307114
• CID: 5580237
• Update Time: 2025-06-09

4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(chloromethyl)-1-[(2,5-difluorophenyl)methyl]-
• 4-(Chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole
• 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole

• Inchi： 1S/C11H9ClF2N2/c12-4-10-6-16(7-15-10)5-8-3-9(13)1-2-11(8)14/h1-3,6-7H,4-5H2
• InChI Key： KQTLSHKLNQZJGT-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC(F)=CC=C2F)C=C(CCl)N=1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±37.0 °C(Predicted)
• pka: 5.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole

Comprehensive Overview of 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole (CAS No. 1702027-33-5)

4-(Chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole (CAS No. 1702027-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry. The presence of both chloromethyl and difluorobenzyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Researchers and industry professionals often search for terms like "synthesis of 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole", "CAS 1702027-33-5 applications", or "imidazole derivatives in drug discovery". These queries reflect the growing interest in this compound's potential. Its structural motif is particularly relevant in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy and antibiotic resistance research.

The compound's chloromethyl group serves as a reactive handle for further functionalization, enabling chemists to create diverse derivatives. This property is crucial in combinatorial chemistry and high-throughput screening, where rapid modification of core structures is essential. Meanwhile, the difluorobenzyl moiety contributes to improved metabolic stability and bioavailability, addressing key challenges in modern drug design.

From an analytical perspective, 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole typically exhibits characteristic peaks in NMR spectroscopy and mass spectrometry, which are frequently discussed in scientific forums. Researchers often inquire about "spectral data for CAS 1702027-33-5" or "HPLC purification methods for imidazole derivatives", highlighting the need for reliable characterization protocols.

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The imidazole core structure is particularly noteworthy as it mimics histidine in biological systems, explaining its prevalence in enzyme inhibitor design. This connection to biocatalysis and proteomics research positions 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole as a compound of interest in both academic and industrial settings.

Storage and handling recommendations for this compound often appear in technical discussions, with professionals seeking information on "stability of chloromethyl imidazoles" or "compatibility of difluorobenzyl compounds". Proper understanding of these parameters ensures optimal performance in downstream applications while maintaining safety standards.

Emerging applications in material science have also been explored, particularly in the development of functional polymers and coordination complexes. The electron-rich nature of the imidazole ring combined with the halogen substituents offers interesting possibilities in molecular electronics and catalysis.

Patent literature reveals numerous claims involving derivatives of 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole, particularly in areas of cancer therapeutics and central nervous system disorders. This intellectual property landscape prompts frequent searches for "CAS 1702027-33-5 patent status" or "medical uses of difluorobenzyl imidazoles".

Quality control aspects remain paramount, with analytical chemists investigating "HPLC methods for purity assessment" and "spectroscopic identification of imidazole impurities". The compound's significance in pharmaceutical quality assurance protocols underscores its importance in manufacturing processes.

Recent advances in computational chemistry have enabled better prediction of the compound's properties, addressing queries about "molecular modeling of 4-(chloromethyl)imidazoles" or "DFT studies on difluorobenzyl derivatives". These computational approaches complement experimental research, accelerating discovery workflows.

The global market for such specialized intermediates continues to expand, with professionals tracking "supply chain for CAS 1702027-33-5" and "manufacturers of fluorinated imidazoles". This commercial dimension adds another layer of relevance to the compound's profile.

In conclusion, 4-(chloromethyl)-1-(2,5-difluorobenzyl)-1H-imidazole represents a versatile building block with multifaceted applications across chemical and life sciences. Its continued study promises to yield valuable insights for drug development, material innovation, and synthetic methodology advancement.